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Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460 Get Quote

Methyl 3-bromopropanoate is a versatile bifunctional molecule, incorporating both an

electrophilic bromine atom and a nucleophilic ester group. This unique chemical architecture

makes it a valuable building block in organic synthesis, particularly in the construction of more

complex molecules for pharmaceutical and agrochemical applications.[1][2] Its utility stems

from the ability to participate in a wide range of chemical transformations, including nucleophilic

substitutions and cycloaddition reactions, allowing for the strategic introduction of various

functional groups.[3] This guide provides an in-depth exploration of its nomenclature,

physicochemical properties, synthesis, and key applications, offering field-proven insights for its

effective utilization in research and development.

Nomenclature and Identification: A Compound of
Many Names
Clarity in chemical identification is paramount for reproducible scientific research. Methyl 3-

bromopropanoate is known by several alternative names and is assigned specific identifiers for

unambiguous recognition in databases and publications.

Systematic and Common Names:

IUPAC Name: methyl 3-bromopropanoate[4]

Common Names: Methyl 3-bromopropionate, 3-Bromopropionic acid methyl ester, Methyl

beta-bromopropionate[1][4]
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Chemical Identifiers:

Identifier Value

CAS Number 3395-91-3[5][6][7]

Molecular Formula C₄H₇BrO₂[5]

Molecular Weight 167.00 g/mol [4][5]

InChI
InChI=1S/C4H7BrO2/c1-7-4(6)2-3-5/h2-

3H2,1H3[4]

SMILES COC(=O)CCBr[4]

Physicochemical Properties: A Data-Driven
Overview
Understanding the physical and chemical properties of a reagent is crucial for designing

experiments and ensuring safe handling.

Property Value

Appearance Colorless to very slightly yellow liquid[1][6][8]

Boiling Point 167 °C; 64-66 °C at 18 mmHg[6][8]

Density 1.53 g/mL at 25 °C[9]

Refractive Index n20/D 1.458[9]

Solubility Slightly soluble in water[8]

Flash Point 75 °C (167 °F) - closed cup[7]

Synthesis of Methyl 3-bromopropanoate: A Practical
Approach
The synthesis of Methyl 3-bromopropanoate can be achieved through several methods. A

common and efficient laboratory-scale preparation involves the 1,4-addition of hydrogen
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bromide to methyl acrylate.[10][11] This method is often preferred due to the availability of the

starting materials and the relatively straightforward procedure.

Experimental Protocol: Synthesis via 1,4-Addition
Materials:

Methyl acrylate

Hydrogen bromide (gas or in acetic acid)

Anhydrous ether (solvent)

Hydroquinone (polymerization inhibitor)

Anhydrous sodium sulfate (drying agent)

Step-by-Step Methodology:

Preparation of Methyl Acrylate: If starting with a methanol solution of methyl acrylate, it

should be washed with a sodium sulfate solution to remove methanol and any peroxides.

The addition of a small amount of hydroquinone is recommended to prevent polymerization.

[11]

Reaction Setup: A solution of the purified methyl acrylate in anhydrous ether is placed in a

round-bottomed flask equipped with a gas inlet tube and a drying tube. The flask should be

cooled in an ice bath.[11]

Addition of Hydrogen Bromide: Gaseous hydrogen bromide is bubbled through the cooled

solution. The reaction is exothermic, and the rate of addition should be controlled to maintain

a low temperature.[11]

Workup: After the reaction is complete, the ether solvent is removed by distillation.[11]

Purification: The crude product is then purified by vacuum distillation to yield pure Methyl 3-

bromopropanoate.[11]

Causality Behind Experimental Choices:
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Anhydrous Conditions: The use of anhydrous ether and the drying of methyl acrylate are

critical to prevent the hydrolysis of the ester and to avoid unwanted side reactions with water.

Polymerization Inhibitor: Methyl acrylate is prone to polymerization, especially in the

presence of trace impurities or upon heating. Hydroquinone is added to scavenge free

radicals and inhibit this process.[11]

Low Temperature: The reaction is exothermic, and maintaining a low temperature helps to

control the reaction rate and minimize the formation of byproducts.

Applications in Drug Development and Organic
Synthesis
Methyl 3-bromopropanoate is a key intermediate in the synthesis of a wide range of organic

molecules due to its dual functionality.[1][2]

Nucleophilic Substitution Reactions
The bromine atom in Methyl 3-bromopropanoate is a good leaving group, making the adjacent

carbon atom susceptible to nucleophilic attack. This allows for the introduction of various

functional groups, such as azides, amines, and thiols, which are essential for building the core

structures of many pharmaceutical agents.[3]

Caption: Nucleophilic substitution at the 3-position of Methyl 3-bromopropanoate.

Cycloaddition Reactions
Methyl 3-bromopropanoate can also participate in cycloaddition reactions, which are powerful

methods for constructing cyclic compounds. For instance, it can react with 1,3-dipoles in [3+2]

cycloaddition reactions to form five-membered heterocyclic rings, which are common motifs in

biologically active molecules.[12][13][14]

Caption: General scheme of a [3+2] cycloaddition reaction involving a Methyl 3-

bromopropanoate derivative.

Synthesis of Bioactive Molecules
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This versatile building block has been utilized in the synthesis of various bioactive compounds,

including:

Spiroanellated γ-lactones: These are of interest for their unique structures and potential

medicinal applications.[15]

Pinacols: These are important intermediates in the production of various organic and

pharmaceutical compounds.[15]

Specialty Polymers: It is used in the production of polymers with enhanced properties like

flexibility and durability.[1]

Conclusion: A Cornerstone of Modern Synthetic
Chemistry
Methyl 3-bromopropanoate, with its multiple handles for chemical modification, continues to be

an indispensable tool for researchers and professionals in drug development and materials

science. Its predictable reactivity and versatility make it a cornerstone for the efficient synthesis

of complex molecular architectures. A thorough understanding of its properties, synthesis, and

reaction scope, as outlined in this guide, is essential for leveraging its full potential in innovative

research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

